Cas no 6337-59-3 ( )

  structure
  structure
Product Name: 
CAS No:6337-59-3
MF:C18H18O6S2
MW:394.461923122406
CID:960012
PubChem ID:235783
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methylphenyl)sulfonyloxybut-2-ynyl 4-methylbenzenesulfonate
    • 1,4-bis(4-methylphenylsulphonyloxy)but-2-yne
    • 1,4-bis-(4-toluenesulfonyloxy)but-2-yne
    • 1,4-bis(p-toluenesulfonyloxy)but-2-yne
    • 1,4-bis(tosyloxy)-2-butyne
    • 1,4-bis(tosyloxy)-but-2-yne
    • 2-butyne-1,4-diol ditosylate
    • 2-butyne-1,4-diylditosylate
    • AC1L5V5E
    • AC1Q6Y4C
    • AR-1I0853
    • but-2-yne-1,4-diyl bis(4-methylbenzenesulfonate)
    • CTK2F6584
    • NSC37518
    • NSC99393
    • 4-{[(4-methylphenyl)sulfonyl]oxy}-2-butynyl 4-methylbenzenesulfonate
    • NSC-37518
    • SCHEMBL7644858
    • NSC-99393
    • 6337-59-3
    • DTXSID30284518
    • 1,4-Bis(tosyloxy)but-2-yne
    •  
    • Inchi: 1S/C18H18O6S2/c1-15-5-9-17(10-6-15)25(19,20)23-13-3-4-14-24-26(21,22)18-11-7-16(2)8-12-18/h5-12H,13-14H2,1-2H3
    • InChI Key: HEVZUSWEUOIBHD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 394.05454
  • Monoisotopic Mass: 394.05448064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 86.74
  • LogP: 4.57920
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD